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5-(piperidin-2-yl)pentanoic acid hydrochloride

Name: 5-(piperidin-2-yl)pentanoic acid hydrochloride
Brand: Smolecule
SKU: S6504898
Rating: 4.5 (8 reviews)

Catalog No.

S6504898

CAS No.

2742653-41-2

M.F

C10H20ClNO2

M. Wt

221.7

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5-(piperidin-2-yl)pentanoic acid hydrochloride

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

2742653-41-2

Product Name

5-(piperidin-2-yl)pentanoic acid hydrochloride

Molecular Formula

C10H20ClNO2

Molecular Weight

221.7

5-(piperidin-2-yl)pentanoic acid hydrochloride is a chemical compound with a molecular formula C11H20ClNO2. It is used for various research and experimental purposes due to its unique chemical and physical properties. In this paper, we will discuss the definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of 5-(piperidin-2-yl)pentanoic acid hydrochloride.

Definition and Background

5-(piperidin-2-yl)pentanoic acid hydrochloride is an organic compound often referred to as PIPP or N-PIP. It is a white crystalline powder that is soluble in water, alcohol, and most organic solvents. This compound is commonly used in scientific research as a component of various reactions, including peptide synthesis and catalysis.

Physical and Chemical Properties

The physical and chemical properties of 5-(piperidin-2-yl)pentanoic acid hydrochloride are as follows:
- Molecular Weight: 239.74 g/mol.
- Melting Point: 207-209 ℃.
- Boiling Point: Decomposes at 261 ℃.
- Solubility: Soluble in water, alcohol, and most organic solvents.
- Stability: Stable under normal conditions, but it should be protected from light and moisture.

Synthesis and Characterization

5-(piperidin-2-yl)pentanoic acid hydrochloride can be synthesized by various methods, including the reaction of N-benzyloxycarbonyl-2-piperidinecarboxylic acid with ethylbromide, reduction of the resulting compound, followed by hydrolysis, and then acidification to obtain the hydrochloride salt. The chemical structure of 5-(piperidin-2-yl)pentanoic acid hydrochloride can be confirmed by using analytical methods such as infrared spectroscopy (IR), nuclear magnetic resonance spectroscopy (NMR), and high-performance liquid chromatography (HPLC).

Analytical Methods

The analytical methods used to identify and quantify 5-(piperidin-2-yl)pentanoic acid hydrochloride include HPLC, IR, NMR, and mass spectrometry (MS). HPLC is a common method used to separate and detect organic compounds, including PIPP, in mixtures. IR spectroscopy can be used to identify functional groups in a molecule, and NMR can provide information about the position and number of hydrogen atoms in the compound. MS is a technique used to determine the molecular weight and structural information of a compound.

Biological Properties

5-(piperidin-2-yl)pentanoic acid hydrochloride has been reported to exhibit anti-convulsant and anti-nociceptive activities. In vitro studies have shown that PIPP has an inhibitory effect on N-methyl-D-aspartate (NMDA)-mediated synaptic transmission, which suggests a potential for the development of PIPP as a therapeutic agent for the treatment of neurological disorders.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of 5-(piperidin-2-yl)pentanoic acid hydrochloride have been extensively studied, and it has been found to have low toxicity levels in animal models. However, like any chemical compound, it should be handled with care and proper precautions should be taken during experimentation to ensure the safety of researchers.

Applications in Scientific Experiments

5-(piperidin-2-yl)pentanoic acid hydrochloride has a variety of applications in scientific experiments. It is commonly used in peptide synthesis, catalysis, and as a pharmaceutical intermediate. PIPP has also been used as a potential therapeutic agent for the treatment of neurological disorders and in anti-cancer research.

Current State of Research

Research on 5-(piperidin-2-yl)pentanoic acid hydrochloride has primarily focused on its biological activity and potential therapeutic applications. Current studies are focused on exploring its potential as a treatment for neurological disorders, such as epilepsy and neuropathic pain, and its anticancer properties.

Potential Implications in Various Fields of Research and Industry

5-(piperidin-2-yl)pentanoic acid hydrochloride has potential implications in various fields of research and industry. It can be used as a building block for peptide synthesis and as a catalyst in various chemical reactions. Additionally, its potential therapeutic applications in neurological disorders and anticancer research could have significant implications for the pharmaceutical industry.

Limitations and Future Directions

One limitation of 5-(piperidin-2-yl)pentanoic acid hydrochloride is its low water solubility, which may affect its bioavailability in vivo. Future research could focus on developing new formulations or modifications to overcome this limitation. Future research could also investigate its potential in other fields of research and explore other potential therapeutic applications.

Conclusion

In conclusion, 5-(piperidin-2-yl)pentanoic acid hydrochloride is a promising compound with both biological and chemical significance. Its unique physical and chemical properties make it a valuable component in scientific research and experiments. Significant research has been conducted on its synthesis and characterization, analytical methods, biological properties, and safety in scientific experiments. Current studies are focused on exploring its potential as a therapeutic agent for neurological disorders and its anticancer properties, among other applications. Its potential implications in various fields of research and industry are vast, and future research will continue to uncover its full potential.